N-(3-Oxobutyl)phthalimide
Overview
Description
“N-(3-Oxobutyl)phthalimide” is an organic compound with the IUPAC name 2-(3-oxobutyl)-1H-isoindole-1,3(2H)-dione . It has a molecular weight of 217.22 .
Synthesis Analysis
The most common synthesis of phthalimides involves the dehydrative condensation of phthalic anhydrides at high temperatures with primary amines . When the amine is not readily accessible, the direct N-alkylation of phthalimides with alcohols under Mitsunobu conditions and of potassium phthalimide with alkyl halides are popular alternative approaches .Molecular Structure Analysis
The molecular formula of “this compound” is C12H11NO3 . The InChI code is 1S/C12H11NO3/c1-8(14)6-7-13-11(15)9-4-2-3-5-10(9)12(13)16/h2-5H,6-7H2,1H3 .Chemical Reactions Analysis
Phthalimides are suitable protective groups for amino acids in peptide synthesis . They can be alkylated by primary, secondary, or benzyl groups in a Mitsunobu reaction .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a density of 1.275g/cm³ and a boiling point of 366.8ºC at 760 mmHg .Scientific Research Applications
Drug Design and Neglected Diseases
Phthalimide derivatives, including N-(3-Oxobutyl)phthalimide, are recognized for their presence in compounds with significant biological activities. They have been identified as "privileged structures" in the design of potential drug candidates, particularly for neglected diseases like Chagas disease, malaria, tuberculosis, and others. These diseases lack effective treatments due to limited research investment, making phthalimide derivatives valuable for their potential in developing new therapeutic agents. Among the phthalimide compounds, those with anti-trypanosomal and antiplasmodial activities are highly sought after, showcasing the versatility and promise of this chemical scaffold in drug discovery efforts aimed at neglected diseases (Leite et al., 2019).
Neuroprotection and Stroke Treatment
Research on phthalimide derivatives has also extended into neuroprotection, particularly for conditions like ischemic stroke. Compounds within this family, by virtue of their structural adaptability and multi-targeted action, have shown significant neuroprotective effects. These effects range from reducing oxidative stress and mitochondrial dysfunction to inhibiting apoptosis and inflammation, which are critical pathways involved in the pathology of stroke and other neurodegenerative diseases. The adaptability of phthalimide's basic structure makes it an important focal point for developing novel therapeutic strategies against a range of neurological conditions, indicating a potential area of application for this compound and similar compounds (Abdoulaye & Guo, 2016).
Antimalarial Drug Discovery
The global health challenge posed by malaria, exacerbated by the emergence of drug-resistant strains of Plasmodium falciparum, underscores the need for novel antimalarial agents. Functionalized phthalimide analogs have been explored for their potential against various strains of P. falciparum, highlighting the scaffold's utility in medicinal chemistry for developing new antimalarial candidates. This research avenue suggests that this compound, through suitable functionalization, could contribute to the pool of compounds under investigation for their antimalarial efficacy (Bansal et al., 2021).
Environmental and Health Impact Assessments
Beyond therapeutic applications, phthalimide derivatives are studied for their environmental presence and potential health impacts. These compounds, due to their extensive use as plasticizers and in other industrial applications, are ubiquitous environmental contaminants. Understanding their fate, bioaccumulation, and toxicological effects is crucial for assessing environmental health risks and developing regulatory policies. Studies on phthalate esters, related to this compound, have provided insights into their degradation pathways, environmental distribution, and impacts on human health, informing risk assessments and mitigation strategies (Staples et al., 1997).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
N-(3-Oxobutyl)phthalimide, also known as 2-(3-OXOBUTYL)ISOINDOLINE-1,3-DIONE, is a complex compound with a wide range of potential targets. Similar compounds such as isoindoline-1,3-dione derivatives have been found to interact with the human dopamine receptor d2 .
Mode of Action
The mode of action of this compound involves its interaction with its targets, leading to various biochemical changes. For instance, N-oxyphthalimides, a related group of compounds, can produce oxygen radicals upon 1-electron reduction . This process leads to the decomposition of the intermediate radical anion via the N―O bond cleavage .
Biochemical Pathways
Phthalates, a related group of compounds, are known to disrupt the endocrine system, affecting reproductive health and physical development . In the degradation of phthalates, phthalic acid is reported to be the intermediate product .
Pharmacokinetics
The most active isoindoline derivative tested in one study demonstrated high stability under physiological conditions .
Result of Action
Isoindoline-1,3-dione derivatives have been found to exhibit antiproliferative activity against certain human cancer cell lines .
Properties
IUPAC Name |
2-(3-oxobutyl)isoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-8(14)6-7-13-11(15)9-4-2-3-5-10(9)12(13)16/h2-5H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONTXCMXICQNNNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCN1C(=O)C2=CC=CC=C2C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20302891 | |
Record name | N-(3-Oxobutyl)phthalimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20302891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3783-77-5 | |
Record name | 2-(3-Oxobutyl)-1H-isoindole-1,3(2H)-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3783-77-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 154919 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003783775 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3783-77-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=154919 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(3-Oxobutyl)phthalimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20302891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-Isoindole-1,3(2H)-dione, 2-(3-oxobutyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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